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Compound of Interest

Compound Name: Morpholinosulfur trifluoride

Cat. No.: B041453

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the physical constants of
morpholinosulfur trifluoride. The information is curated for researchers, scientists, and
professionals in the field of drug development who utilize this reagent in their work. This
document presents quantitative data in a structured format, outlines experimental protocols for
key characterization techniques, and includes visualizations of a typical synthetic application.

Core Physical Constants

Morpholinosulfur trifluoride is a versatile fluorinating agent with a range of physical
properties that are critical to its handling, storage, and reactivity. A summary of these key
physical constants is provided in the table below for easy reference and comparison.
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Physical Constant Value Source(s)
Molecular Formula C4H8F3NOS [1]
Molecular Weight 175.17 g/mol [1]
Appearance Colorless to light yellow liquid

Boiling Point 41-42 °C @ 0.5 mmHg [1]

Density 1.436 g/mL at 25 °C [1]

Refractive Index (n20/D)

1.454

[1]

Flash Point 76 °C (169 °F)
Melting Point 175 °C (decomposes)
Solubility Reacts with water [1]

Experimental Protocols

Accurate determination of the physical constants of a reactive compound like

morpholinosulfur trifluoride requires careful experimental design and execution. The

following sections detail the methodologies for key experiments.

Determination of Boiling Point (Micro-Boiling Point

Method)

Given the reactivity and the need for small sample volumes, the micro-boiling point method

using a Thiele tube is a suitable technique.[2][3]

Materials:

Thermometer

Morpholinosulfur trifluoride sample

Capillary tube (one end sealed)

Thiele tube filled with mineral oil
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Small test tube

Rubber band or wire for attachment

Heating source (e.g., Bunsen burner or hot plate)

Procedure:

A small amount of morpholinosulfur trifluoride is placed into the small test tube.

The capillary tube, with its open end down, is placed inside the test tube containing the
sample.

The test tube is attached to the thermometer using a rubber band or wire, ensuring the
sample is level with the thermometer bulb.

The thermometer and test tube assembly are immersed in the Thiele tube containing mineral
oil.

The side arm of the Thiele tube is gently heated, causing the oil to circulate and heat the
sample evenly.

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary
tube.

The heating is discontinued, and the apparatus is allowed to cool slowly.

The temperature at which the liquid just begins to enter the capillary tube is recorded as the
boiling point.[3] This observation should be made at a recorded atmospheric pressure.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for the structural elucidation and purity assessment of

morpholinosulfur trifluoride.

Sample Preparation:

Due to the moisture sensitivity of the compound, all glassware must be thoroughly dried.
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e A small amount of morpholinosulfur trifluoride is dissolved in a suitable deuterated solvent
(e.g., CDCI3) inside a glovebox or under an inert atmosphere to prevent hydrolysis.

e The solution is then transferred to an NMR tube, which is subsequently capped and sealed.
Data Acquisition (*H NMR):

o Astandard *H NMR spectrum is acquired. The spectrum is expected to show signals
corresponding to the protons of the morpholine ring.[4]

o The chemical shifts, multiplicities, and integration of the signals provide information about the
structure and purity of the compound.

Synthetic Application: Deoxofluorination of an
Alcohol

Morpholinosulfur trifluoride is widely used as a deoxofluorinating agent, converting alcohols
to alkyl fluorides.[1][5] A logical workflow for a typical deoxofluorination reaction is presented
below.
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General Workflow for Deoxofluorination of an Alcohol

1. Reaction Setup
- Dry reaction flask under inert atmosphere (N2 or Ar)
- Add a solution of the alcohol in an anhydrous aprotic solvent (e.g., CH2CI2)

Prepare for reagent addition

2. Cooling
- Cool the reaction mixture to a low temperature (e.g., -78 °C) using a dry ice/acetone bath

Maintain low temperature

3. Reagent Addition
- Slowly add Morpholinosulfur Trifluoride (1.1 - 1.5 equivalents) to the cooled solution via syringe

Initiate fluorination

4. Reaction
- Stir the reaction mixture at the low temperature for a specified time (e.g., 1-2 hours)
- Allow the reaction to warm to room temperature and stir for an additional period

Neutralize excess reagent

5. Quenching
- Carefully quench the reaction by the slow addition of a saturated aqueous solution of NaHCO3 or water at 0 °C

Separate organic product

6. Extraction
- Transfer the mixture to a separatory funnel
- Extract the aqueous layer with an organic solvent (e.g., CH2CI2)

Remove aqueous impurities

7. Workup
- Combine the organic layers
- Wash with brine, dry over an anhydrous salt (e.g., Na2SO4 or MgS0O4), and filter

Isolate pure product

8. Purification
- Concentrate the filtrate under reduced pressure
- Purify the crude product by flash column chromatography

Confirm structure and purity

9. Characterization
- Analyze the purified alkyl fluoride by NMR, GC-MS, etc.

Click to download full resolution via product page

General Deoxofluorination Workflow
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The synthesis of morpholinosulfur trifluoride itself is a key process for its application. A
simplified logical diagram for its preparation is shown below.[6]

Synthesis of Morpholinosulfur Trifluoride

Reactants Reaction Conditions
: . . . Anhydrous Solvent Low Temperature
Sulfur Tetrafluoride (SF4) N-Trimethylsilylmorpholine (e.g., Diethyl Ether) (e.g.,-78 °C)

Reaction Mixture

Y

Workup
(Evaporation of solvent and byproduct)

A

Purification
(Distillation under reduced pressure)

Pro%ucts & Byproducts v

Trimethylsilyl Fluoride (byproduct) Morpholinosulfur Trifluoride
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Synthesis of Morpholinosulfur Trifluoride

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b041453#physical-constants-of-morpholinosulfur-
trifluoride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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